Cas no 2171939-59-4 (5-6-(trifluoromethyl)piperidin-3-ylpiperidin-3-amine)
5-6-(trifluoromethyl)piperidin-3-ylpiperidin-3-amine Chemical and Physical Properties
Names and Identifiers
-
- 5-6-(trifluoromethyl)piperidin-3-ylpiperidin-3-amine
- EN300-1477935
- 5-[6-(trifluoromethyl)piperidin-3-yl]piperidin-3-amine
- 2171939-59-4
-
- Inchi: 1S/C11H20F3N3/c12-11(13,14)10-2-1-7(5-17-10)8-3-9(15)6-16-4-8/h7-10,16-17H,1-6,15H2
- InChI Key: PLIAAMRPHXVDHD-UHFFFAOYSA-N
- SMILES: FC(C1CCC(CN1)C1CNCC(C1)N)(F)F
Computed Properties
- Exact Mass: 251.16093214g/mol
- Monoisotopic Mass: 251.16093214g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 17
- Rotatable Bond Count: 1
- Complexity: 257
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 4
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.8
- Topological Polar Surface Area: 50.1Ų
5-6-(trifluoromethyl)piperidin-3-ylpiperidin-3-amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1477935-1.0g |
5-[6-(trifluoromethyl)piperidin-3-yl]piperidin-3-amine |
2171939-59-4 | 1g |
$0.0 | 2023-06-06 | ||
| Enamine | EN300-1477935-50mg |
5-[6-(trifluoromethyl)piperidin-3-yl]piperidin-3-amine |
2171939-59-4 | 50mg |
$612.0 | 2023-09-28 | ||
| Enamine | EN300-1477935-100mg |
5-[6-(trifluoromethyl)piperidin-3-yl]piperidin-3-amine |
2171939-59-4 | 100mg |
$640.0 | 2023-09-28 | ||
| Enamine | EN300-1477935-250mg |
5-[6-(trifluoromethyl)piperidin-3-yl]piperidin-3-amine |
2171939-59-4 | 250mg |
$670.0 | 2023-09-28 | ||
| Enamine | EN300-1477935-500mg |
5-[6-(trifluoromethyl)piperidin-3-yl]piperidin-3-amine |
2171939-59-4 | 500mg |
$699.0 | 2023-09-28 | ||
| Enamine | EN300-1477935-1000mg |
5-[6-(trifluoromethyl)piperidin-3-yl]piperidin-3-amine |
2171939-59-4 | 1000mg |
$728.0 | 2023-09-28 | ||
| Enamine | EN300-1477935-2500mg |
5-[6-(trifluoromethyl)piperidin-3-yl]piperidin-3-amine |
2171939-59-4 | 2500mg |
$1428.0 | 2023-09-28 | ||
| Enamine | EN300-1477935-5000mg |
5-[6-(trifluoromethyl)piperidin-3-yl]piperidin-3-amine |
2171939-59-4 | 5000mg |
$2110.0 | 2023-09-28 | ||
| Enamine | EN300-1477935-10000mg |
5-[6-(trifluoromethyl)piperidin-3-yl]piperidin-3-amine |
2171939-59-4 | 10000mg |
$3131.0 | 2023-09-28 |
5-6-(trifluoromethyl)piperidin-3-ylpiperidin-3-amine Related Literature
-
Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
-
Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
-
Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
-
5. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
Additional information on 5-6-(trifluoromethyl)piperidin-3-ylpiperidin-3-amine
5-6-(Trifluoromethyl)piperidin-3-ylpiperidin-3-amine
The compound 5-6-(Trifluoromethyl)piperidin-3-ylpiperidin-3-amine (CAS No. 2171939-59-4) is a highly specialized chemical entity that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is notable for its unique structural features, which include a piperidine ring system substituted with a trifluoromethyl group at the 5 and 6 positions, as well as an amine group at the 3 position of another piperidine ring. The combination of these structural elements contributes to its intriguing chemical properties and potential applications in drug discovery and development.
Recent advancements in synthetic chemistry have enabled researchers to explore novel methods for the synthesis of 5-6-(Trifluoromethyl)piperidin-3-ylpiperidin-3-amines. One such approach involves the use of palladium-catalyzed coupling reactions, which have proven to be highly efficient in constructing complex ring systems. These methods not only enhance the scalability of the synthesis but also pave the way for further modifications to optimize the compound's pharmacokinetic properties.
From a pharmacological perspective, 5-6-(Trifluoromethyl)piperidinyl compounds have demonstrated promising activity in preclinical studies targeting various therapeutic areas. For instance, recent research has highlighted their potential as modulators of ion channels, which are critical in conditions such as epilepsy and chronic pain. The trifluoromethyl substituent plays a pivotal role in modulating the compound's lipophilicity and bioavailability, making it an attractive candidate for drug development.
Moreover, computational studies utilizing molecular docking and quantum mechanics have provided deeper insights into the interaction patterns of 5-(Trifluoromethyl)piperidine derivatives with target proteins. These studies have revealed that the compound's unique stereochemistry allows for favorable binding interactions, potentially enhancing its efficacy while minimizing off-target effects.
In terms of applications, 5-(Trifluoromethyl)piperidine-based compounds are being actively explored in the development of novel therapeutics for neurodegenerative diseases. Their ability to cross the blood-brain barrier and interact with key neuronal targets makes them particularly relevant in this context. Ongoing clinical trials are evaluating their safety and efficacy in models of Alzheimer's disease and Parkinson's disease, with preliminary results indicating significant potential.
The synthesis and characterization of 5-(Trifluoromethyl)piperidine derivatives have also been supported by advanced analytical techniques such as NMR spectroscopy and mass spectrometry. These tools enable precise determination of the compound's molecular structure and purity, ensuring its reliability for downstream applications.
In conclusion, 5-(Trifluoromethyl)piperidine-based compounds, represented by CAS No. 2171939-594, continue to be a focal point in chemical research due to their unique structural features and promising pharmacological profiles. As advancements in synthetic methodologies and computational modeling continue to evolve, this compound holds immense potential for driving innovation in drug discovery and therapeutic development.
2171939-59-4 (5-6-(trifluoromethyl)piperidin-3-ylpiperidin-3-amine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)